3-(2-chloro-6-fluorophenyl)-N-(3-fluoro-4-methylphenyl)-5-methyl-4-isoxazolecarboxamide
Overview
Description
3-(2-chloro-6-fluorophenyl)-N-(3-fluoro-4-methylphenyl)-5-methyl-4-isoxazolecarboxamide is an aromatic amide.
Scientific Research Applications
Synthesis and Organic Chemistry Applications
One study discusses a practical synthesis method for "2-Fluoro-4-bromobiphenyl," a key intermediate in the manufacture of non-steroidal anti-inflammatory and analgesic materials (Qiu et al., 2009). This highlights the importance of developing efficient synthesis methods for complex organic molecules, which could be relevant for the synthesis of 3-(2-chloro-6-fluorophenyl)-N-(3-fluoro-4-methylphenyl)-5-methyl-4-isoxazolecarboxamide.
Chemosensors and Fluorophoric Applications
Another study reviews the development of chemosensors based on "4-Methyl-2,6-diformylphenol" (DFP) for detecting various analytes (Roy, 2021). Compounds like 3-(2-chloro-6-fluorophenyl)-N-(3-fluoro-4-methylphenyl)-5-methyl-4-isoxazolecarboxamide might share similar applications in the development of sensors due to their structural features and reactivity.
Pharmacological Applications
Research on "Chlorogenic acid (CGA)" discusses its various therapeutic roles, including antioxidant, antibacterial, and anti-inflammatory activities (Naveed et al., 2018). Although not directly related, this study exemplifies how compounds with specific functional groups and structural features can have diverse biological and pharmacological effects, suggesting potential research areas for compounds like 3-(2-chloro-6-fluorophenyl)-N-(3-fluoro-4-methylphenyl)-5-methyl-4-isoxazolecarboxamide.
properties
Molecular Formula |
C18H13ClF2N2O2 |
|---|---|
Molecular Weight |
362.8 g/mol |
IUPAC Name |
3-(2-chloro-6-fluorophenyl)-N-(3-fluoro-4-methylphenyl)-5-methyl-1,2-oxazole-4-carboxamide |
InChI |
InChI=1S/C18H13ClF2N2O2/c1-9-6-7-11(8-14(9)21)22-18(24)15-10(2)25-23-17(15)16-12(19)4-3-5-13(16)20/h3-8H,1-2H3,(H,22,24) |
InChI Key |
SQTJRHRZARGCIW-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=C(ON=C2C3=C(C=CC=C3Cl)F)C)F |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=C(ON=C2C3=C(C=CC=C3Cl)F)C)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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